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Compound of Interest

Compound Name: Sting18

Cat. No.: B12299409

For researchers, scientists, and drug development professionals utilizing the novel STING
ligand, Sting18, a clear understanding of proper disposal procedures is paramount to ensuring
laboratory safety and regulatory compliance. In the absence of explicit disposal instructions in
publicly available literature, a risk-based approach grounded in established hazardous waste
management principles is essential.

This guide provides essential safety and logistical information for the handling and disposal of
Sting18 (CAS Number: 2706536-26-5), a competitive ligand of the stimulator of interferon
genes (STING). Given that the toxicological properties of many novel research chemicals are
not fully characterized, treating Sting18 as a potentially hazardous substance is a prudent and
necessary precaution. All waste containing Sting18, including the pure compound, solutions,
and contaminated laboratory materials, should be managed as hazardous chemical waste.

Core Principles for Sting18 Disposal
Segregation, containerization, and clear labeling are the cornerstones of safe chemical waste
management.

Waste Identification and Segregation:

o All materials contaminated with Sting18, such as unused compound, stock solutions, pipette
tips, tubes, gloves, and bench paper, must be segregated from non-hazardous and other
waste streams (e.g., biohazardous waste).
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» Avoid mixing Sting18 waste with other chemical wastes to prevent unforeseen reactions.
Containerization:

» Liquid Waste: Collect all liquid waste containing Sting18 in a dedicated, leak-proof, and
chemically compatible container. Ensure the container is securely sealed when not in use.

o Solid Waste: Dispose of contaminated solid materials in a separate, clearly labeled,
puncture-resistant container.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste."

e The label should include the full chemical name, "Sting18," and its CAS number, 2706536-
26-5.

« List the major components and their approximate concentrations.
 Indicate the date when the first waste was added to the container.

o Specify the potential hazards (e.g., "Toxic," "Irritant"). In the absence of specific data,
assume the compound may be harmful if inhaled, ingested, or absorbed through the skin.

Procedural Workflow for Sting18 Disposal

Adherence to a systematic workflow ensures that all safety and regulatory requirements are
met. The following diagram illustrates the recommended procedure for the safe handling and
disposal of Sting18 in a laboratory setting.
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Workflow for the safe handling and disposal of Sting18.
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Key Experimental and Chemical Data

While a comprehensive toxicological profile for Sting18 is not readily available, the following
data from suppliers provides context for its use and handling.

Property Value Source

Chemical Formula C29H27CIFNOs MedKoo Biosciences[1]
Molecular Weight 523.98 g/mol MedKoo Biosciences|[1]
CAS Number 2706536-26-5 Cayman Chemical[2]
Purity >98% Cayman Chemical[2]
Solubility (DMSO) 5 mg/mL Cayman Chemical[2]
Solubility (DMF) 10 mg/mL Cayman Chemical

ICs0 (STING binding) 0.068 uM Cayman Chemical

ICs0 (cCGAMP-induced IFN-f3) 11 puM (in THP-1 cells) Cayman Chemical

Operational Protocols and Safety Measures

Handling:

« Always handle Sting18 in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses
with side shields, and chemical-resistant gloves.

« Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.

Storage of Waste:

» Store waste containers in a designated and secure Satellite Accumulation Area (SAA) that is
at or near the point of generation.
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o Ensure that liquid waste containers are stored in secondary containment to mitigate spills.
Final Disposal:
» Never dispose of Sting18 or its waste down the drain or in regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste. EHS professionals are trained to manage and transport
chemical waste in compliance with all federal, state, and local regulations.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
Sting18, fostering a secure laboratory environment and upholding their commitment to
environmental stewardship. Always consult your institution's specific chemical hygiene plan and
EHS guidelines as the primary source of information for waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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